Cas no 2228915-99-7 (5-(4-fluorophenyl)furan-2-sulfonyl chloride)

• Product Name: 5-(4-fluorophenyl)furan-2-sulfonyl chloride
• CAS No: 2228915-99-7
• MF: C₁₀H₆ClFO₃S
• MW: 260.669244289398
• CID: 6097946
• PubChem ID: 165870406
• Update Time: 2025-07-02

5-(4-fluorophenyl)furan-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)furan-2-sulfonyl chloride
• 2228915-99-7
• EN300-2002603

• Inchi： 1S/C10H6ClFO3S/c11-16(13,14)10-6-5-9(15-10)7-1-3-8(12)4-2-7/h1-6H
• InChI Key： OYENUKJKPUJFQU-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=C(C2C=CC(=CC=2)F)O1)(=O)=O

Computed Properties

• Exact Mass: 259.9710211g/mol
• Monoisotopic Mass: 259.9710211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.7Ų

Additional information on 5-(4-fluorophenyl)furan-2-sulfonyl chloride

5-(4-Fluorophenyl)furan-2-sulfonyl Chloride (CAS No. 2228915-99-7): A Versatile Building Block in Modern Organic Synthesis

The 5-(4-fluorophenyl)furan-2-sulfonyl chloride (CAS 2228915-99-7) is a highly specialized sulfonyl chloride derivative that has garnered significant attention in pharmaceutical and materials science research. As a furan-based sulfonylation reagent, this compound serves as a critical intermediate for the synthesis of various bioactive molecules and functional materials. Its unique structure combines a fluorinated aromatic ring with a reactive sulfonyl chloride group, making it particularly valuable for cross-coupling reactions and heterocyclic compound synthesis.

Recent trends in medicinal chemistry have shown growing interest in fluorinated heterocycles, with researchers frequently searching for "fluorophenyl furan derivatives" and "sulfonyl chloride applications in drug discovery." The 5-(4-fluorophenyl)furan-2-sulfonyl chloride addresses these needs perfectly, as demonstrated by its increasing appearance in patent literature for kinase inhibitors and antimicrobial agents. The compound's electron-withdrawing fluorophenyl group enhances its reactivity in nucleophilic substitution reactions, a feature that organic chemists are actively exploring in high-throughput screening applications.

From a green chemistry perspective, this compound aligns with current industry demands for more efficient synthetic pathways. Laboratory searches for "sustainable sulfonylation methods" and "atom-economical furan derivatives" reflect the growing importance of compounds like 5-(4-fluorophenyl)furan-2-sulfonyl chloride. Its ability to participate in one-pot multicomponent reactions reduces solvent waste and energy consumption compared to traditional multi-step syntheses. Furthermore, the furan scaffold has shown remarkable potential in biodegradable polymer development, answering frequent queries about "eco-friendly material precursors."

The structure-activity relationship (SAR) studies utilizing this compound have revealed interesting properties that respond to common search queries about "fluorine effects on molecular binding." The 4-fluorophenyl substitution significantly influences the compound's lipophilicity and metabolic stability, making it valuable for lead optimization in drug development programs. Analytical chemists particularly value its distinct spectroscopic signature, with clear NMR peaks and mass spectrometry fragmentation patterns that facilitate reaction monitoring – addressing frequent questions about "sulfonyl chloride characterization techniques."

In material science applications, the 5-(4-fluorophenyl)furan-2-sulfonyl chloride has shown promise in creating advanced functional materials. Its incorporation into conjugated polymers has yielded materials with interesting optoelectronic properties, responding to growing interest in "organic semiconductor precursors." The compound's thermal stability and controlled reactivity make it suitable for step-growth polymerization processes, a topic frequently searched by polymer chemists.

Quality control aspects of 5-(4-fluorophenyl)furan-2-sulfonyl chloride production address another set of common queries regarding "high-purity sulfonyl chlorides" and "storage stability of reactive intermediates." Best practices involve maintaining strict anhydrous conditions and temperature control to preserve the compound's reactivity. Advanced purification techniques like recrystallization from non-polar solvents and molecular distillation ensure the high purity required for sensitive applications.

The compound's regioselectivity in various transformations has made it particularly valuable for creating diverse molecular architectures. Recent publications highlight its use in constructing fused heterocyclic systems, answering frequent search questions about "building blocks for complex heterocycles." The furan ring provides an excellent platform for further functional group manipulations, while the sulfonyl chloride moiety offers multiple possibilities for bond formation with various nucleophiles.

Looking toward future applications, 5-(4-fluorophenyl)furan-2-sulfonyl chloride shows potential in emerging areas like covalent organic frameworks (COFs) and targeted drug delivery systems. These applications respond to growing scientific interest in "programmable molecular construction" and "smart material design." The compound's balanced reactivity profile and structural versatility position it as a valuable tool for addressing current challenges in both chemical biology and advanced material development.